4-iodo-1-propyl-3-[(3,3,3-trifluoropropoxy)methyl]-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-iodo-1-propyl-3-[(3,3,3-trifluoropropoxy)methyl]-1H-pyrazole is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as TFP or TFPyP, and it has been studied for its ability to interact with biological systems and its potential as a therapeutic agent.
Mechanism of Action
TFPyP interacts with biological systems through its ability to bind to DNA and other biomolecules. This interaction can result in the formation of reactive oxygen species (ROS), which can cause damage to cellular components and lead to cell death. In the context of PDT, TFPyP is activated by light, which leads to the formation of ROS and the selective destruction of cancer cells.
Biochemical and Physiological Effects:
TFPyP has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In addition to its ability to act as a photosensitizer, TFPyP has been shown to have antioxidant properties and to be a potent inhibitor of protein kinase C (PKC). These properties make TFPyP an attractive compound for use in a variety of research applications.
Advantages and Limitations for Lab Experiments
TFPyP has a number of advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has been extensively studied for its interactions with biological systems, and its potential as a therapeutic agent has been well established. However, there are also limitations to the use of TFPyP in lab experiments. It can be difficult to solubilize, which can limit its use in certain applications. Additionally, its interactions with biological systems can be complex and difficult to fully understand.
Future Directions
There are a number of potential future directions for research involving TFPyP. One area of interest is in the development of new PDT agents based on TFPyP. Researchers are also exploring the use of TFPyP in combination with other therapeutic agents, such as chemotherapy drugs, to enhance their effectiveness. Additionally, there is interest in understanding the mechanisms of TFPyP's interactions with biological systems in more detail, which could lead to the development of new therapeutic strategies.
Synthesis Methods
The synthesis of TFPyP involves the reaction of 4-iodo-1-propyl-1H-pyrazole with 3,3,3-trifluoropropyl bromide in the presence of a base. This reaction results in the formation of TFPyP, which can be purified using standard chromatography techniques.
Scientific Research Applications
TFPyP has been extensively studied for its potential applications in scientific research. One of the primary areas of interest is in the field of photodynamic therapy (PDT). PDT involves the use of light and a photosensitizer to selectively target and destroy cancer cells. TFPyP has been shown to be an effective photosensitizer in preclinical studies, and it has the potential to be used as a therapeutic agent in the treatment of cancer.
properties
IUPAC Name |
4-iodo-1-propyl-3-(3,3,3-trifluoropropoxymethyl)pyrazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14F3IN2O/c1-2-4-16-6-8(14)9(15-16)7-17-5-3-10(11,12)13/h6H,2-5,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXDZTRKIBRDYMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=C(C(=N1)COCCC(F)(F)F)I |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14F3IN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-iodo-1-propyl-3-[(3,3,3-trifluoropropoxy)methyl]-1H-pyrazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.